Cas no 936939-85-4 (1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine)

• Product Name: 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine
• CAS No: 936939-85-4
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD03422568
• CID: 827189
• PubChem ID: 17024833
• Update Time: 2025-11-02

1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine
• 1-(1,5-dimethylpyrazol-4-yl)ethanamine
• 1-(1,5-dimethyl-1H-pyrazol-4-yl)ethanamine(SALTDATA: FREE)
• AKOS000305045
• 936939-85-4
• EN300-33532
• 1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-1-ETHANAMINE
• 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine, AldrichCPR
• MFCD03422568
• DTXSID70588683
• Z336085918
• SCHEMBL4332050
• FT-0690576
• 1-(1,5-Dimethyl-1H-pyrazol-4-yl)-ethylamine
• CS-0139376
• C77677
• 1-(1,5-dimethyl-1h-pyrazol-4-yl)ethan-1-amine
• DB-031975
• STK313241
• BBL039265

• MDL： MFCD03422568
• Inchi： 1S/C7H13N3/c1-5(8)7-4-9-10(3)6(7)2/h4-5H,8H2,1-3H3
• InChI Key： UKAIZVWWRMRVIH-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 139.11100
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 1.44850

1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine

1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine (CAS 936939-85-4): A Comprehensive Overview

1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine (CAS 936939-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, belonging to the pyrazole derivative family, exhibits unique structural and functional properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine due to its potential in drug discovery and material science.

The molecular structure of 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine features a pyrazole ring substituted with methyl groups at the 1 and 5 positions, along with an ethanamine side chain. This configuration contributes to its distinct chemical behavior, including solubility, reactivity, and interaction with biological targets. The CAS 936939-85-4 identifier ensures precise identification of this compound in scientific literature and commercial databases.

One of the most discussed applications of 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine is its role in medicinal chemistry. Recent studies highlight its potential as a building block for novel therapeutics, particularly in targeting neurological and inflammatory conditions. The compound's ability to modulate specific biochemical pathways has sparked interest in its use for developing next-generation drugs. Researchers are also exploring its utility in creating advanced materials with tailored properties.

In the context of current trends, 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine aligns with the growing demand for sustainable and efficient chemical solutions. The compound's synthetic versatility makes it a candidate for green chemistry initiatives, where reducing environmental impact is a priority. Additionally, its compatibility with modern synthetic techniques, such as flow chemistry and catalysis, positions it as a valuable asset in industrial applications.

The market for 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine is expanding, driven by its diverse applications and the increasing focus on precision medicine. Suppliers and manufacturers are scaling up production to meet the rising demand from pharmaceutical and biotechnology sectors. Quality control and regulatory compliance are critical factors in ensuring the compound's safe and effective use across industries.

From a research perspective, 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine offers numerous opportunities for innovation. Its unique structural features enable the design of novel analogs with enhanced properties. Scientists are investigating its potential in areas such as drug delivery systems, agrochemicals, and functional materials. The compound's compatibility with high-throughput screening methods further enhances its appeal in drug discovery pipelines.

For those seeking detailed information on 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine (CAS 936939-85-4), reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. The compound's safety data, handling guidelines, and storage conditions are essential considerations for laboratory and industrial use. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile molecule.

In summary, 1-(1,5-Dimethyl-1H-pyrazol-4-yl)ethanamine represents a promising compound with wide-ranging applications in science and technology. Its unique chemical profile, combined with ongoing research advancements, ensures its continued relevance in the evolving landscape of chemical innovation. Whether for pharmaceutical development or material science, this compound holds significant potential for future breakthroughs.